Cas no 110960-69-5 (3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester)

• Product name: 3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester
• CAS No: 110960-69-5
• MF: C₁₀H₁₄N₂O₂
• Molecular Weight: 194.23036
• CID: 129036
• PubChem ID: 13188863

3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-methyl-4-(methylamino)-, ethyl ester
• 3-Pyridinecarboxylicacid,5-methyl-4-(methylamino)-,ethylester(9CI)
• ethyl 5-methyl-4-(methylamino)pyridine-3-carboxylate
• 110960-69-5

• Inchi： InChI=1S/C10H14N2O2/c1-4-14-10(13)8-6-12-5-7(2)9(8)11-3/h5-6H,4H2,1-3H3,(H,11,12)
• InChIKey： ZBFXJQMNWULIQE-UHFFFAOYSA-N
• SMILES： CCOC(C1C=NC=C(C)C=1NC)=O

Computed Properties

• 精确分子量: 194.105527694g/mol
• 同位素质量: 194.105527694g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 4
• 重原子数量: 14
• 可旋转化学键数量: 4
• 复杂度: 197
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2
• 拓扑分子极性表面积: 51.2Ų